Cas no 395099-40-8 (1H-Indazole, 3-[3-(1-methylethyl)phenyl]-5-nitro-)

• Product Name: 1H-Indazole, 3-[3-(1-methylethyl)phenyl]-5-nitro-
• CAS No: 395099-40-8
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 1508841
• Update Time: 2024-08-24

1H-Indazole, 3-[3-(1-methylethyl)phenyl]-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-[3-(1-methylethyl)phenyl]-5-nitro-

• Inchi： 1S/C16H15N3O2/c1-10(2)11-4-3-5-12(8-11)16-14-9-13(19(20)21)6-7-15(14)17-18-16/h3-10H,1-2H3,(H,17,18)
• InChI Key： BBQULKAGFHBLMN-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C=C2)C(C2=CC=CC(C(C)C)=C2)=N1

Computed Properties

• Exact Mass: 281.11655

Experimental Properties

• Density: 1.265±0.06 g/cm3(Predicted)
• Boiling Point: 497.0±33.0 °C(Predicted)
• PSA: 71.82
• pka: 11.42±0.40(Predicted)